Cas no 2094349-99-0 (N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide)

• Product Name: N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide
• CAS No: 2094349-99-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5941612
• PubChem ID: 121569271
• Update Time: 2025-06-10

N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide
• AKOS033679206
• EN300-26579718
• n-[2-(dimethyl-1,2-oxazol-4-yl)propyl]prop-2-enamide
• Z1938396174
• 2094349-99-0

• Inchi： 1S/C11H16N2O2/c1-5-10(14)12-6-7(2)11-8(3)13-15-9(11)4/h5,7H,1,6H2,2-4H3,(H,12,14)
• InChI Key： HFANNBCGIMZATM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(C)CNC(C=C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide

Introduction to N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide (CAS No. 2094349-99-0)

N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organometallic derivative belongs to the class of oxazole-containing molecules, which are widely recognized for their role in various biological processes and therapeutic applications. The compound's molecular structure, characterized by a prop-2-enamide functional group linked to a dimethyl-1,2-oxazol-4-yl moiety, makes it a promising candidate for further investigation in drug discovery and development.

The CAS number 2094349-99-0 provides a unique identifier for this compound, facilitating its recognition and classification in chemical databases and literature. This standardized numbering system is essential for ensuring accuracy and consistency in scientific communication and research documentation. The compound's synthesis involves a series of carefully controlled chemical reactions, including the formation of the oxazole ring and the introduction of the prop-2-enamide group, which are critical steps in determining its overall chemical behavior and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide with greater precision. Molecular modeling studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents. Specifically, the dimethyl substitution on the oxazole ring has been shown to enhance binding affinity to target proteins, which could be exploited for designing more effective drugs.

In addition to its pharmacological potential, N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide has also been explored for its photochemical properties. The presence of an unsaturated amide group in its structure allows it to absorb light at specific wavelengths, making it a candidate for applications in photodynamic therapy or as a photosensitizer in synthetic chemistry. These properties are particularly relevant in the context of developing new methodologies for organic synthesis, where light-driven reactions can offer advantages over traditional thermal methods.

The synthesis of this compound has been optimized to ensure high yield and purity, which are crucial factors for its subsequent application in pharmaceutical research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its molecular structure and confirm its identity. These analytical methods provide detailed information about the compound's chemical environment, including the orientation of atoms and functional groups within the molecule.

One of the most intriguing aspects of N-2-(dimethyl-1,2-oxazol-4-yl)propylprop-2-enamide is its potential role in neurological disorders. Preliminary studies have indicated that oxazole derivatives can interact with neurotransmitter systems, suggesting that this compound may have effects on brain function. Further research is needed to elucidate these interactions and assess their therapeutic implications. The compound's ability to cross the blood-brain barrier is also being investigated, as this property is essential for many neurological treatments.

The development of new pharmaceuticals often involves a multi-disciplinary approach, combining expertise from chemistry, biology, and medicine. N-2-(dimethyl-1,2-oxazol-4-ylo propylprop - 2 - enamide represents an excellent example of how interdisciplinary collaboration can lead to innovative solutions in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers can rapidly identify promising candidates for further testing.

The environmental impact of chemical synthesis is another important consideration in modern drug development. Efforts are being made to develop more sustainable methodologies that minimize waste and reduce energy consumption. The synthesis of N - 2 - ( dimethyl - 1 , 2 - ox az ol - 4 - yl ) prop y l prop - 2 - en am ide exemplifies these efforts by incorporating green chemistry principles into the production process. For instance, solvent-free reactions and catalytic processes have been explored to improve efficiency and reduce environmental footprint.

Future studies on N - 2 - ( dimethyl - 1 , 2 - ox az ol - 4 - yl ) prop y l prop - 2 - en am ide may also explore its potential applications in material science. The unique combination of structural features makes it a versatile building block for designing novel materials with specific properties. For example, its ability to undergo photochemical reactions could be utilized in creating light-responsive materials or polymers with tailored functionalities.

In conclusion, N - 2 - ( dimethyl - 1 , 2 - ox az ol - 4 - yl ) prop y l prop - 2 - en am ide ( CAS No . 2094349 - 99 - 0 ) is a fascinating compound with diverse potential applications in pharmaceuticals , photochemistry , and material science . Its structural features , coupled with recent advancements in computational modeling and synthetic chemistry , make it a promising candidate for further investigation . As research continues to uncover new possibilities , this compound is likely to play an important role in shaping the future of chemical innovation.